4-[(4,6-Dimethylpyrimidin-2-yl)(methyl)amino]benzoic acid
Overview
Description
4-[(4,6-Dimethylpyrimidin-2-yl)(methyl)amino]benzoic acid is a useful research compound. Its molecular formula is C14H15N3O2 and its molecular weight is 257.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The compound has been utilized in various synthesis processes due to its reactivity and structural properties. For instance, it has been used in the synthesis of pyrimidine linked pyrazole heterocyclics, exhibiting insecticidal and antibacterial potential (Deohate & Palaspagar, 2020). Additionally, it has been involved in the preparation of crystal structures and theoretical calculations in chemical studies (Ren et al., 2006).
DNA Interactions and Computational Chemistry
This compound has been studied for its interactions with DNA, such as evaluating DNA cleavage activity. These studies often employ computational methods like Density Functional Theory (DFT) for understanding molecular structures and interactions (Atay et al., 2018).
Antimicrobial Applications
Research has shown the compound's relevance in antimicrobial applications. For example, derivatives of this compound have been synthesized and evaluated for their antimicrobial activity (Gein et al., 2020).
Pharmaceutical Synthesis
It has also been used in the synthesis of pharmaceutical compounds, such as Nilotinib, indicating its utility in drug development and manufacturing processes (Yankun et al., 2011).
Supramolecular Chemistry
The compound is significant in the study of supramolecular chemistry, particularly in the design of co-crystals and exploration of molecular interactions (Ebenezer et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It is noted that this compound is an analog of methotrexate , a well-known antitumor agent . Methotrexate primarily targets dihydrofolate reductase (DHFR), an enzyme involved in the synthesis of nucleotides. By inhibiting DHFR, Methotrexate prevents the formation of DNA, RNA, and proteins, thereby inhibiting the growth of rapidly dividing cells, such as cancer cells.
Mode of Action
Given its structural similarity to methotrexate , it can be hypothesized that it may also inhibit DHFR, thereby disrupting nucleotide synthesis and cell division
Result of Action
If it acts similarly to methotrexate, it could potentially inhibit the growth of rapidly dividing cells, such as cancer cells .
Properties
IUPAC Name |
4-[(4,6-dimethylpyrimidin-2-yl)-methylamino]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-9-8-10(2)16-14(15-9)17(3)12-6-4-11(5-7-12)13(18)19/h4-8H,1-3H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWDJNWNZJJKIBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N(C)C2=CC=C(C=C2)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00371262 | |
Record name | 4-[(4,6-dimethylpyrimidin-2-yl)(methyl)amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00371262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
387350-50-7 | |
Record name | 4-[(4,6-dimethylpyrimidin-2-yl)(methyl)amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00371262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-[(4,6-Dimethylpyrimidin-2-yl)(methyl)amino]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.